Cas no 909849-02-1 ([6-[4-(Trifluoromethoxy)phenoxy]pyridin-3-yl]boronic acid)

• Product Name: [6-[4-(Trifluoromethoxy)phenoxy]pyridin-3-yl]boronic acid
• CAS No: 909849-02-1
• MF: C₁₂H₉BF₃NO₄
• MW: 299.010373830795
• CID: 2133157
• PubChem ID: 57808501
• Update Time: 2025-06-14

[6-[4-(Trifluoromethoxy)phenoxy]pyridin-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• [6-?[[4-?[(Trifluoromethyl)?oxy]?phenyl]?oxy]?-?3-?pyridinyl]?boronic acid
• ZB1224
• 6-(4-(trifluoromethoxy)phenoxy)pyridin-3-ylboronic acid
• [6-[4-(Trifluoromethoxy)phenoxy]pyridin-3-yl]boronic acid
• {6-[4-(trifluoromethoxy)phenoxy]pyridin-3-yl}boronic acid
• G90256
• 909849-02-1
• KURRYDBXMLRFJT-UHFFFAOYSA-N
• DA-31758
• (6-(4-(Trifluoromethoxy)phenoxy)pyridin-3-yl)boronic acid
• SCHEMBL4474937

• Inchi： 1S/C12H9BF3NO4/c14-12(15,16)21-10-4-2-9(3-5-10)20-11-6-1-8(7-17-11)13(18)19/h1-7,18-19H
• InChI Key： KURRYDBXMLRFJT-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)OC1C=CC(B(O)O)=CN=1)(F)F

Computed Properties

• Exact Mass: 299.0576724g/mol
• Monoisotopic Mass: 299.0576724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8

Additional information on [6-[4-(Trifluoromethoxy)phenoxy]pyridin-3-yl]boronic acid

Recent Advances in the Application of [6-[4-(Trifluoromethoxy)phenoxy]pyridin-3-yl]boronic acid (CAS: 909849-02-1) in Chemical Biology and Pharmaceutical Research

The compound [6-[4-(Trifluoromethoxy)phenoxy]pyridin-3-yl]boronic acid (CAS: 909849-02-1) has recently emerged as a promising building block in medicinal chemistry and chemical biology. This boronic acid derivative, characterized by its trifluoromethoxy-substituted phenoxy group, exhibits unique physicochemical properties that make it particularly valuable in drug discovery and development. Recent studies have highlighted its role as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex bioactive molecules with potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of novel kinase inhibitors. The researchers utilized the boronic acid functionality to construct a series of pyridine-based compounds targeting the ATP-binding site of various kinases. The trifluoromethoxy group was found to significantly enhance membrane permeability and metabolic stability, addressing common challenges in kinase inhibitor development. The lead compounds derived from this scaffold showed promising activity against several cancer cell lines, with IC50 values in the low nanomolar range.

In the field of proteolysis-targeting chimeras (PROTACs), [6-[4-(Trifluoromethoxy)phenoxy]pyridin-3-yl]boronic acid has been employed as a key component in the design of targeted protein degraders. A recent Nature Chemical Biology publication (2024) described its incorporation into CRBN-recruiting PROTACs, where the boronic acid moiety serves dual functions: as a linker element and as a warhead for binding to target proteins. This innovative approach has shown particular promise in degrading traditionally "undruggable" targets in oncology and neurodegenerative diseases.

The compound's unique electronic properties, conferred by the trifluoromethoxy group, have also been exploited in materials science applications. Research published in Advanced Materials (2023) demonstrated its use in the development of organic electronic materials for biosensing applications. The strong electron-withdrawing nature of the trifluoromethoxy group enhances the material's sensitivity to biological analytes, while the boronic acid functionality enables specific recognition of diol-containing molecules such as sugars and glycoproteins.

From a synthetic chemistry perspective, recent advances have improved the preparation and handling of this boronic acid derivative. A 2024 Organic Process Research & Development paper outlined a scalable synthesis route with improved yield and purity, addressing previous challenges with protodeboronation and stability. The optimized procedure employs novel protecting group strategies and mild reaction conditions, making the compound more accessible for pharmaceutical applications.

Looking forward, the versatility of [6-[4-(Trifluoromethoxy)phenoxy]pyridin-3-yl]boronic acid suggests continued expansion of its applications. Current research directions include its incorporation into covalent inhibitors, where the boronic acid can form reversible covalent bonds with active site residues, and its use in bioorthogonal chemistry for targeted drug delivery systems. The compound's unique combination of structural features positions it as a valuable tool in the medicinal chemist's repertoire for years to come.